Cas no 922706-69-2 (1-(4-Aminophenyl)-3-octylpyrrolidine-2,5-dione)

• Product Name: 1-(4-Aminophenyl)-3-octylpyrrolidine-2,5-dione
• CAS No: 922706-69-2
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 753761
• Update Time: 2023-08-03

1-(4-Aminophenyl)-3-octylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(4-aminophenyl)-3-octyl-
• 1-(4-aminophenyl)-3-octylpyrrolidine-2,5-dione
• 1-(4-Aminophenyl)-3-octylpyrrolidine-2,5-dione

• Inchi： 1S/C18H26N2O2/c1-2-3-4-5-6-7-8-14-13-17(21)20(18(14)22)16-11-9-15(19)10-12-16/h9-12,14H,2-8,13,19H2,1H3
• InChI Key： IXEJSHGMIFBZNL-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1C1C=CC(=CC=1)N)=O)CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 375
• Topological Polar Surface Area: 63.4